Cas no 147403-03-0 (Azilsartan)

Azilsartan is an angiotensin II receptor blocker (ARB) used primarily for the treatment of hypertension. It selectively antagonizes the AT1 receptor, effectively inhibiting the vasoconstrictive and aldosterone-secreting effects of angiotensin II. Azilsartan exhibits high receptor affinity and prolonged binding, resulting in sustained blood pressure reduction. Its pharmacokinetic profile includes rapid absorption and extensive plasma protein binding, with minimal metabolism by cytochrome P450 enzymes, reducing the risk of drug interactions. Clinical studies demonstrate superior 24-hour antihypertensive efficacy compared to other ARBs, particularly in trough-to-peak ratios. Azilsartan is well-tolerated, with a low incidence of adverse effects, making it a reliable option for long-term hypertension management.

Azilsartan structure

Product Name:Azilsartan

CAS No:147403-03-0

MF:C₂₅H₂₀N₄O₅

MW:456.450105667114

MDL:MFCD20278186

CID:65038

PubChem ID:253660226

Update Time:2025-09-16

Azilsartan Chemical and Physical Properties

Names and Identifiers

- Azilsartan
- 2-Ethoxy-1-[[2'-(4,5-dihydro-5-oxo-1,2,4-oxadiazol-3-yl)biphenyl-4-yl]methyl]benzimidazole-7-carboxylic acid
- Tak 536
- Unii-F9nux55p23
- 2-ethoxy-3-((2'-(5-oxo-2,5-dihydro-1,2,4-oxadiazol-3-yl)biphenyl-4-yl)Methyl)-3H-benzo[d]iMidazole-4-carboxylic acid
- Azilsartan 2-Ethoxy-1-[[2'-(4,5-dihydro-5-oxo-1,2,4-oxadiazol-3-yl)biphenyl-4-yl]Methyl]benziMidazole-7-carboxylic acid
- 1-[[2'-(2,5-Dihydro-5-oxo-1,2,4-oxadiazol-3-yl)[1,1'-biphenyl]-4-yl]Methyl]-2-ethoxy-1H-benziMidazole-7-carboxylic Acid
- Azilsartan (TAK-536)
- 2-ethoxy-3-[[4-[2-(5-oxo-2H-1,2,4-oxadiazol-3-yl)phenyl]phenyl]methyl]benzimidazole-4-carboxylic acid
- zilsartan
- 1H-Benzimidazole-7-carboxylic acid,1-[[2'-(2,5-dihydro-5-oxo-1,2,4-oxadiazol-3-yl)[1,1'-biphenyl]-4-yl]methyl]-2-ethoxy
- TAK-536
- AZATMint-E
- Azilsartan API
- Azilsartan metabolite MI D4
- Azilsartan metabolite MII-D4
- AzilsartanMedoxoMilInterMediates-3
- F9NUX55P23
- 2-ethoxy-1-{[2'-(5-oxo-4,5-dihydro-1,2,4-oxadiazol-3-yl)biphenyl-4-yl]methyl}-1H-benzimidazole-7-carboxylic acid
- AK121790
- 1H-Benzimidazole-7-carboxylic acid, 1-[[2'-(2,5-dihydro-5-oxo-1,2,4-oxadiazol-3-yl)[1,1'-biphenyl]-4-yl]methyl]-2-ethoxy-
- 2-Ethoxy-1-[[2'-(4,5-dihydro-5-oxo-1,2,4-ox
- 2-Ethoxy-1-((2'-(5-oxo-4,5-dihydro-1,2,4-oxadiazol-3-yl)biphenyl-4-yl)methyl)- 1H-benzimidazole-7-carboxylic acid
- 147403-03-0
- Z1575099375
- FT-0662458
- EN300-6482027
- KGSXMPPBFPAXLY-UHFFFAOYSA-N
- AZILSARTAN (MART.)
- AZILSARTAN [WHO-DD]
- 2-ETHOXY-1-((2'-(5-OXO-2,5-DIHYDRO-1,2,4-OXADIAZOL-3-YL)BIPHENYL-4-YL)METHYL)-1H-BENZIMIDAZOLE-7-CARBOXYLIC ACID
- 2-Ethoxy-1-((2'-(5-oxo-2,5-dihydro-1,2,4-oxadiazol-3-yl)-biphenyl-4-yl)methyl)-1H-benzimidazole-7-carboxylic acid
- AZILSARTAN [MART.]
- Azilsartan- Bio-X
- HMS3651J16
- L001451
- 1-[[2'-(2,5-Dihydro-5-oxo-1,2,4-oxadiazol-3-yl) [1,1'-biphenyl]-4-yl]methyl]-2-ethoxy-1H-benzimidazole-7-carboxylic acid
- HMS3747I09
- WDC59945
- 2-Ethoxy-1-[[2 inverted exclamation mark -(5-oxo-2,5-dihydro-1,2,4-oxadiazol-3-yl)biphenyl-4-yl]methyl]benzimidazole-7-carboxylic Acid
- 2-ethoxy-3-[[4-[2-(5-oxo-4H-1,2,4-oxadiazol-3-yl)phenyl]phenyl]methyl]benzimidazole-4-carboxylic acid
- GTPL6901
- 2-ethoxy-1-((2'-(5-oxo-4,5-dihydro-1,2,4-oxadiazol-3-yl)biphenyl-4-yl)methyl)-1H-benzo[d]imidazole-7-carboxylic acid
- 2-Ethoxy-1-[[2'-(2,5-dihydro-5-oxo-1,2,4-oxadiazol-3-yl)biphenyl4-yl]methyl]benzimidazole-7-carboxylic acid
- AM84439
- Azilva (TN)
- Azilsartan (JAN/USAN/INN)
- AZILSARTAN [MI]
- Azilsartan free acid
- SCHEMBL167538
- 2-ethoxy-1-((2'-(5-oxo-4,5-dihydro-1,2,4-oxadiazol-3-yl)biphenyl-4-yl)methyl)-1H-benzimidazole-7-carboxylic acid
- BCP9000002
- AZILSARTAN [JAN]
- 1H-Benzimidazole-7-carboxylic acid, 1-((2'-(2,5-dihydro-5-oxo-1,2,4-oxadiazol- 3-yl)(1,1'-biphenyl)-4-yl)methyl)-2-ethoxy-
- BCP0726000135
- Q27074832
- CS-1396
- AB01566867_01
- AKOS024458220
- BDBM50055441
- D08864
- CHEBI:68850
- SY025841
- Azilsartan [USAN]
- AZILSARTAN [INN]
- 2-ethoxy-1-{[2'-(5-oxo-2,5-dihydro-1,2,4-oxadiazol-3-yl)-[1,1'-biphenyl]-4-yl]methyl}-1H-1,3-benzodiazole-7-carboxylic acid
- Azilsartan, >=98% (HPLC)
- DTXSID70163712
- KS-5381
- HY-14914
- s3046
- Azilsartan [USAN:INN]
- BA164233
- TAK536
- SW219493-1
- NS00004259
- AZILSARTAN [VANDF]
- AC-25912
- HSDB 8208
- CX1016
- SB20804
- MFCD00916395
- 2-Ethoxy-3-[2'-(5-oxo-4,5-dihydro-[1,2,4]oxadiazol-3-yl)-biphenyl-4-ylmethyl]-3H-benzoimidazole-4-carboxylic acid
- BCP03826
- AMY4360
- DTXCID1086203
- Azilva
- 2-Ethoxy-1-[[2'-(2,5-dihydro-5-oxo-1,2,4-oxadiazol-3-yl)biphenyl-4-yl]methyl]benzimidazole-7-carboxylic acid
- CHEMBL57242
- MFCD20278186
- FT-0662457
- 2-Ethoxy-3-[2''-(5-oxo-4,5-dihydro-[1,2,4]oxadiazol-3-yl)-biphenyl-4-ylmethyl]-3H-benzoimidazole-4-carboxylic acid
- AKOS007930882
- NCGC00386206-04
- NCGC00386206-03
- CCG-269296
- A2601
- DB-063707
- BRD-K81074237-001-02-3
- 2-ethoxy-1-((2'-(5-oxo-2,5-dihydro-1,2,4-oxadiazol-3-yl)-[1,1'-biphenyl]-4-yl)methyl)-1H-benzo[d]imidazole-7-carboxylic acid
- azilsartan?
- MDL： MFCD20278186
- Inchi： 1S/C25H20N4O5/c1-2-33-24-26-20-9-5-8-19(23(30)31)21(20)29(24)14-15-10-12-16(13-11-15)17-6-3-4-7-18(17)22-27-25(32)34-28-22/h3-13H,2,14H2,1H3,(H,30,31)(H,27,28,32)
- InChI Key： KGSXMPPBFPAXLY-UHFFFAOYSA-N
- SMILES： O(CC)C1=NC2C=CC=C(C(=O)O)C=2N1CC1C=CC(=CC=1)C1=CC=CC=C1C1=NOC(N1)=O

Computed Properties

Exact Mass: 456.14300
Monoisotopic Mass: 456.143
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 34
Rotatable Bond Count: 7
Complexity: 783
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: 4.4
Topological Polar Surface Area: 115

Experimental Properties

Color/Form: Powder
Density: 1.42
Melting Point: No data available
Boiling Point: No data available
Flash Point: No data available
Solubility: DMSO: soluble15mg/mL (clear solution)
PSA: 123.24000
LogP: 4.19180

Azilsartan Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H361
Warning Statement： P201-P202-P280-P308+P313-P405-P501
WGK Germany：1
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：0-10°C

Azilsartan Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd.	BBP80235-5mg	Azilsartan	147403-03-0	98.0%	5mg	¥200	2021-05-07
MedChemExpress	HY-14914-10mM*1mLinDMSO	Azilsartan	147403-03-0	99.51%	10mM*1mLinDMSO	￥539	2023-07-26
MedChemExpress	HY-14914-10mg	Azilsartan	147403-03-0	99.51%	10mg	￥300	2024-05-25
MedChemExpress	HY-14914-50mg	Azilsartan	147403-03-0	99.51%	50mg	￥900	2024-05-25
MedChemExpress	HY-14914-100mg	Azilsartan	147403-03-0	99.51%	100mg	￥1500	2024-05-25
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A129255-10mg	Azilsartan	147403-03-0	≥99%	10mg	¥41.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A129255-1g	Azilsartan	147403-03-0	≥99%	1g	¥137.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A129255-250mg	Azilsartan	147403-03-0	≥99%	250mg	¥78.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A129255-50mg	Azilsartan	147403-03-0	≥99%	50mg	¥61.90	2023-09-04
DC Chemicals	DCAPI1469-1 g	azilsartan	147403-03-0	>99%	1g	$600.0	2022-02-28

Azilsartan Production Method

Azilsartan Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:147403-03-0)Azilsartan

Order Number:sfd4348

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:33

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:147403-03-0)阿齐沙坦

Order Number:LE8437180

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:47

Price ($):discuss personally

Email:18501500038@163.com

Azilsartan Spectrogram

LC-MS

1H NMR

300 MHz

DMSO

13C NMR

Azilsartan Related Literature

1. Estimates of hydride ion stability in condensed systems: energy of formation and solvation in aqueous and polar-organic solvents

Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
2. EWOD-driven droplet microfluidic device integrated with optoelectronic tweezers as an automated platform for cellular isolation and analysis†

Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
3. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugation

Feng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
5. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552

Related Categories

147403-03-0 (Azilsartan) Related Products

Recommended suppliers